Cas no 21676-90-4 (METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE)

• Product Name: METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE
• CAS No: 21676-90-4
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 911965
• PubChem ID: 329816642
• Update Time: 2025-04-19

METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE
• 2-Methoxycarbonyl-4-phenylthiophen
• 4-phenyl-thiophene-2-carboxylic acid methyl ester
• methyl 4-pentylthiphen-2-carboxylate
• methyl 4-phenyl-2-thiophenecarboxylate
• AKOS005216224
• 21676-90-4
• J-014230
• FS-1437
• WAA67690
• DTXSID20374992
• MVHSKIOLDZOPEF-UHFFFAOYSA-N
• A934724
• SCHEMBL2326735
• Methyl4-phenylthiophene-2-carboxylate

• MDL： MFCD03407988
• Inchi： 1S/C12H10O2S/c1-14-12(13)11-7-10(8-15-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： MVHSKIOLDZOPEF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 96-98°C
• Boiling Point: 327.6±30.0 °C at 760 mmHg
• Flash Point: 151.9±24.6 °C
• PSA: 54.54000
• LogP: 3.20170
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives